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Compound of Interest

Compound Name: Alk-IN-6

Cat. No.: B12433470

Essential Safety and Handling Guide for Alk-IN-6

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Alk-IN-6, a potent anaplastic lymphoma kinase (ALK)
inhibitor.

This document provides crucial safety and logistical information for the handling of Alk-IN-6 in
a laboratory setting. Given that a specific Safety Data Sheet (SDS) for Alk-IN-6 is not readily
available, the following guidelines are based on best practices for handling potent, solid
research compounds and kinase inhibitors. Alk-IN-6 is an orally bioavailable inhibitor of
anaplastic lymphoma kinase (ALK) and should be handled by trained personnel with caution.[1]

[21(3][4][5]16]

Chemical and Physical Properties

A summary of the known quantitative data for Alk-IN-6 is presented below for easy reference.
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Property Value

CAS Number 2055821-33-3
Molecular Formula C26H29CID3Ns03S
Molecular Weight 533.1 g/mol

Form Solid

Purity >98%

Store at -20°C for short-term, -80°C for long-
Storage .
erm.

Source: GlpBio, CymitQuimica[1][6]

Personal Protective Equipment (PPE)

Due to the potent nature of Alk-IN-6 and the lack of specific toxicity data, a comprehensive
approach to personal protection is mandatory. The following PPE should be worn at all times
when handling this compound.

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and airborne particles.[7]

e Skin Protection:

o Gloves: Wear two pairs of nitrile gloves. Inspect gloves for any tears or punctures before
use. Change gloves immediately if they become contaminated.

o Lab Coat: A dedicated lab coat, preferably a disposable one, should be worn over
personal clothing.

o Full Body Protection: For procedures with a higher risk of exposure, such as handling
larger quantities or potential for aerosolization, consider using disposable coveralls.[7]

» Respiratory Protection: When handling the solid form of Alk-IN-6 outside of a certified
chemical fume hood, a NIOSH-approved respirator with a particulate filter (e.g., N95, P100)
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is essential to prevent inhalation.[8]
Operational Plan for Safe Handling
Adherence to a strict operational protocol is critical to minimize exposure risk.
e Preparation and Designated Area:

o All work with solid Alk-IN-6 should be conducted in a designated area, such as a certified
chemical fume hood or a glove box, to contain any airborne particles.

o Before starting, ensure that an emergency eyewash station and safety shower are readily
accessible.

o Cover the work surface with absorbent, disposable bench paper.
e Weighing and Solution Preparation:

o Weigh the solid compound carefully within the containment of a chemical fume hood to
avoid generating dust.

o When preparing solutions, add the solvent to the solid slowly to prevent splashing.

o Use appropriate solvents as recommended by the supplier. To enhance solubility, warming
the solution to 37°C and using an ultrasonic bath may be necessary.[1]

e Use in Experiments:

o When using solutions of Alk-IN-6, handle them with the same level of precaution as the
solid form.

o Avoid direct contact with skin and eyes.

o All manipulations should be performed in a manner that minimizes the creation of
aerosols.

e Post-Handling Procedures:
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o After handling, decontaminate the work area thoroughly.
o Carefully remove and dispose of all PPE as hazardous waste.

o Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan

Proper disposal of Alk-IN-6 and contaminated materials is essential to prevent environmental
contamination and accidental exposure.

» Solid Waste: All solid Alk-IN-6 waste, including empty vials, contaminated gloves, bench
paper, and other disposable materials, should be collected in a clearly labeled, sealed
hazardous waste container.

 Liquid Waste: Unused solutions of Alk-IN-6 and any solvent used for rinsing contaminated
glassware should be collected in a designated, sealed hazardous liquid waste container. Do
not pour any Alk-IN-6 waste down the drain.

o Waste Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety (EHS) office, following all local, state, and federal

regulations.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Alk-IN-6 in a laboratory

setting.

Preparation Handling Cleanup & Disposal

.—-—{ Des:%:am‘ee‘a’g;';f’ea }—»‘ Don Full PPE }»H—{ Weigh Solid H Prepare Solution }—»‘ Conduct Experiment }»H—{ Decontaminate Area }—»‘ Dispose of Waste H Remove PPE H Wash Hands }»»@

Click to download full resolution via product page

Caption: Workflow for the safe handling of Alk-IN-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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